1-{4-[4-(methylsulfonyl)-1-piperazinyl]phenyl}ethanone

• IUPAC Name: 1-[4-(4-methylsulfonylpiperazin-1-yl)phenyl]ethanone
• InChI: InChI=1S/C13H18N2O3S/c1-11(16)12-3-5-13(6-4-12)14-7-9-15(10-8-14)19(2,17)18/h3-6H,7-10H2,1-2H3
• InChI Key: WNVPGYBWSQUBQH-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC=C(C=C1)N2CCN(CC2)S(=O)(=O)C
• Molecular Formula: C13H18N2O3S
• Molecular Weight: 282.36 g/mol

Description

The compound “1-{4-[4-(methylsulfonyl)-1-piperazinyl]phenyl}ethanone” is also known as 1-[4-(methylsulfonyl)phenyl]ethan-1-one. It is a chemical compound with the molecular formula C9H10O3S. The compound is also referred to by several synonyms such as 4’-methylsulfonyl acetophenone, 1-4-methylsulfonyl phenyl ethanone, 4-methylsulfonylacetophenone, and others.

Molecular Structure Analysis

The linear formula for this compound is H3CC(O)C6H4SO2CH3. The molecular weight is 198.236 g/mol. The compound has a structure that includes a methylsulfonyl group attached to a phenyl ring, which is further attached to an ethanone group.

Physical And Chemical Properties Analysis

The compound “1-{4-[4-(methylsulfonyl)-1-piperazinyl]phenyl}ethanone” appears as a white to slightly yellow crystalline powder or needles. It has a molecular weight of 198.236 g/mol.

Scientific Research Applications

. Etoricoxib is a non-steroidal anti-inflammatory drug (NSAID) that is used to treat pain and inflammation in conditions like osteoarthritis, rheumatoid arthritis, and gout.

Organic Chemistry Research

. It’s used in research related to these types of compounds.

Synthesis of 3-(4-Methylsulfonylphenyl)-4-phenyl-2(5H)-furanone

. This furanone derivative has been found to have potent apoptosis-inducing ability, which means it can trigger programmed cell death. This property is particularly useful in cancer research.

Preparation of Bromo-4-methylsulfonylacetophenone

. This is an intermediate for preparing DL-threo-2-dichloroacetamido-1-(4-methylsulfonylphenyl)-1,3-propanediol.

Commercial Availability for Scientific Research

. This indicates its widespread use in various types of scientific research.

Molecular Structure Analysis

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Mechanism of Action

Target of Action

Similar compounds with a 4-(methylsulfonyl) phenyl pharmacophore have been evaluated as inhibitors of cyclooxygenase-1 (cox-1) and cyclooxygenase-2 (cox-2) . COX-1 and COX-2 are key enzymes in the biosynthesis of prostaglandins, which play a significant role in inflammation and pain.

Mode of Action

Compounds with similar structures have been shown to inhibit cox-1 and cox-2 . Inhibition of these enzymes prevents the conversion of arachidonic acid to prostaglandins, thereby reducing inflammation and pain.

Biochemical Pathways

The inhibition of COX-1 and COX-2 enzymes affects the arachidonic acid pathway . This pathway is responsible for the production of prostaglandins, which are involved in various physiological processes including inflammation and pain sensation. By inhibiting these enzymes, the production of prostaglandins is reduced, leading to a decrease in inflammation and pain.

Pharmacokinetics

The in silico prediction of physicochemical properties, adme, and drug-likeness profiles were studied for similar compounds .

Result of Action

Similar compounds have shown good anti-inflammatory activity . This is likely due to the inhibition of COX-1 and COX-2 enzymes and the subsequent reduction in prostaglandin production.